N-(4-chlorophenyl)-6-deoxy-alpha-L-mannopyranosylamine

• IUPAC Name: 2-(4-chloroanilino)-6-methyloxane-3,4,5-triol
• InChI: InChI=1S/C12H16ClNO4/c1-6-9(15)10(16)11(17)12(18-6)14-8-4-2-7(13)3-5-8/h2-6,9-12,14-17H,1H3
• InChI Key: QENQZHRGYAQHKK-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(C(C(O1)NC2=CC=C(C=C2)Cl)O)O)O
• Molecular Formula: C12H16ClNO4
• Molecular Weight: 273.71 g/mol

Description

N-(4-chlorophenyl)-6-deoxy-alpha-L-mannopyranosylamine , also known by other names such as 4’-Chloroacetanilide and N-Acetyl-p-chloroaniline , is a chemical compound with the molecular formula C₈H₈ClNO . It falls under the category of acetanilides and exhibits interesting properties due to its structural features .

Synthesis Analysis

The synthesis of this compound involves the reaction of 4-chloroaniline (aniline derivative with a chlorine substituent) with acetic anhydride . The acetylation of the amino group in 4-chloroaniline leads to the formation of N-(4-chlorophenyl)-acetamide, which is then further reduced to yield N-(4-chlorophenyl)-6-deoxy-alpha-L-mannopyranosylamine .

Molecular Structure Analysis

The molecular structure of N-(4-chlorophenyl)-6-deoxy-alpha-L-mannopyranosylamine consists of a chlorophenyl group attached to the acetamide functional group . The mannose ring (6-deoxy-alpha-L-mannopyranosyl) is linked to the nitrogen atom of the acetamide group. The chlorine atom provides additional reactivity and influences the compound’s properties .

Chemical Reactions Analysis

This compound can participate in various chemical reactions, including hydrolysis , acylation , and reduction . The acetamide group is susceptible to hydrolysis under acidic or basic conditions, leading to the release of acetic acid. Additionally, the chlorine atom can undergo substitution reactions with nucleophiles .

Physical And Chemical Properties Analysis

• Stability : It is relatively stable under normal conditions but may degrade upon exposure to extreme heat or light .

Mechanism of Action

The exact mechanism of action for N-(4-chlorophenyl)-6-deoxy-alpha-L-mannopyranosylamine depends on its specific application. It may act as a precursor for other compounds or participate in biological processes related to carbohydrate metabolism due to its mannose moiety .

Safety and Hazards

• Environmental Impact : Proper disposal is essential to prevent environmental contamination .

Future Directions

Research on this compound could explore its applications in medicinal chemistry , glycosylation reactions , and biological studies . Investigating its interactions with enzymes and receptors could provide valuable insights for drug development .